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Compound of Interest

Compound Name: Homogentisic acid-13C6

Cat. No.: B565185

Essential Safety and Handling Guide for
Homogentisic acid-13C6

FOR IMMEDIATE USE: This document provides critical safety and logistical information for
researchers, scientists, and drug development professionals handling Homogentisic acid-
13C6. Adherence to these procedures is essential for ensuring laboratory safety and proper
material disposal.

Homogentisic acid-13C6 is classified as a hazardous substance. It is harmful if swallowed,
may cause skin sensitization, and is irritating to the eyes, respiratory system, and skin. The
isotopic carbon-13 label does not confer radioactivity; therefore, safety and disposal protocols
are dictated by the chemical properties of the molecule.

Personal Protective Equipment (PPE)

All personnel must wear the following minimum PPE when handling Homogentisic acid-13C6.
Additional protection may be required based on a site-specific risk assessment.
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PPE Item

Specification

Purpose

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Nitrile rubber gloves (minimum

5-mil thickness).

Provides splash protection
against weak organic acids.
Note that nitrile gloves offer
poor resistance to
concentrated acids, ketones,

and certain organic solvents.

[1](2]

Body Protection

Standard laboratory coat.

Protects skin and clothing from

contamination.

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator.

Required when handling the
solid compound outside of a
certified chemical fume hood
or when dust generation is

likely.

Operational Plan: Safe Handling Procedure

1
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. Engineering Controls:

Always handle solid Homogentisic acid-13C6 in a well-ventilated area. A certified chemical

fume hood is the preferred engineering control to minimize inhalation exposure.

. Pre-Handling Inspection:

Before use, inspect all PPE for integrity (e.g., no tears or holes in gloves).

Ensure safety showers and eyewash stations are accessible and operational.

. Weighing and Transfer:
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e To minimize dust generation, conduct weighing and transfers within a fume hood or a
balance enclosure.

o Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust clouds.

4. Solution Preparation:

e When dissolving the compound, add the solid to the solvent slowly to prevent splashing.
5. Post-Handling:

 After handling, remove gloves using the proper technique to avoid skin contact with the outer
surface.

e Wash hands thoroughly with soap and water.
o Decontaminate the work area.

Disposal Plan

Homogentisic acid-13C6 waste is not radioactive and should be disposed of as chemical
waste in accordance with local, state, and federal regulations.

1. Waste Segregation:

» Solid Waste: Collect all contaminated solid waste, including disposable PPE (gloves, etc.),
weigh paper, and any un-used compound, in a designated, clearly labeled hazardous waste
container.

» Liquid Waste: Collect solutions of Homogentisic acid-13C6 in a separate, labeled
hazardous waste container. Do not mix with other incompatible waste streams.

2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Homogentisic acid-13C6".

3. Storage:
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Store waste containers in a designated satellite accumulation area.

Keep containers securely closed when not in use.

I

. Final Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

DO NOT dispose of Homogentisic acid-13C6 down the drain or in the regular trash.[3][4][5]
[6]

Experimental Workflow: Handling and Disposal
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Workflow for Handling and Disposal of Homogentisic acid-13C6
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Caption: Logical workflow for the safe handling and disposal of Homogentisic acid-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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